Cas no 1145680-12-1 (3-(1H-imidazol-2-yl)phenylmethanamine)

• Product Name: 3-(1H-imidazol-2-yl)phenylmethanamine
• CAS No: 1145680-12-1
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 5215368
• PubChem ID: 71757980
• Update Time: 2025-07-23

3-(1H-imidazol-2-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-(1H-imidazol-2-yl)-
• 3-(1H-imidazol-2-yl)phenylmethanamine

• Inchi： 1S/C10H11N3/c11-7-8-2-1-3-9(6-8)10-12-4-5-13-10/h1-6H,7,11H2,(H,12,13)
• InChI Key： VLMJVDGKWDSHCZ-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=CC(C2NC=CN=2)=C1

Additional information on 3-(1H-imidazol-2-yl)phenylmethanamine

Comprehensive Overview of 3-(1H-imidazol-2-yl)phenylmethanamine (CAS No. 1145680-12-1): Properties, Applications, and Research Insights

3-(1H-imidazol-2-yl)phenylmethanamine (CAS No. 1145680-12-1) is a specialized organic compound featuring a phenylmethanamine backbone linked to an imidazole heterocycle. This unique structure endows it with versatile chemical properties, making it a subject of interest in pharmaceutical research, material science, and agrochemical development. The compound's imidazole ring contributes to its potential as a ligand or building block in drug discovery, particularly in targeting enzyme inhibition or receptor modulation.

In recent years, the demand for imidazole derivatives like 3-(1H-imidazol-2-yl)phenylmethanamine has surged due to their role in designing small-molecule therapeutics. Researchers frequently explore its applications in kinase inhibitors and GPCR-targeted drugs, aligning with trends in personalized medicine. The compound’s CAS No. 1145680-12-1 is often cited in patent literature, reflecting its industrial relevance. Users searching for "imidazole-based amine synthesis" or "phenylmethanamine derivatives" will find this compound a key reference.

The synthesis of 3-(1H-imidazol-2-yl)phenylmethanamine typically involves multi-step organic reactions, including Buchwald-Hartwig coupling or reductive amination, as highlighted in peer-reviewed journals. Its molecular weight (203.24 g/mol) and logP value (~2.1) suggest moderate lipophilicity, advantageous for bioavailability optimization. Analytical techniques like HPLC and NMR are critical for purity validation, addressing common user queries such as "how to characterize imidazole compounds."

Beyond pharmaceuticals, this compound’s electron-rich imidazole moiety enables applications in catalysis and functional materials. For instance, it may serve as a precursor for metal-organic frameworks (MOFs) or conductive polymers, topics trending in sustainable chemistry forums. Environmental researchers also investigate its biodegradability, responding to searches like "eco-friendly heterocyclic amines."

Regulatory compliance for CAS No. 1145680-12-1 varies by region, but it is generally classified as a non-hazardous research chemical under standard handling protocols. Safety data sheets (SDS) recommend storage in anhydrous conditions to prevent degradation, a detail often sought by laboratory professionals. The compound’s stability under inert atmospheres further supports its utility in long-term studies.

In summary, 3-(1H-imidazol-2-yl)phenylmethanamine represents a bridge between academic innovation and industrial application. Its dual functionality—combining an aromatic amine with a nitrogen heterocycle—positions it as a valuable asset in addressing contemporary challenges in drug development and green chemistry. Future research may explore its role in AI-driven molecular design, a hot topic in computational chemistry circles.